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Compound of Interest

Compound Name: 2,6-Dihydroxybenzothiazole
CAS No.: 80567-65-3
Cat. No.: B1624654
Get Quote
. J

Physicochemical Identity & Structural Nuances

Before attempting formulation, it is critical to understand that "2,6-dihydroxybenzothiazole" is
a nomenclature that masks a dominant tautomeric reality. This molecule does not exist
primarily as a di-enol in solution.[1][2][3]

Preferred Tautomer: In both solid state and solution, the compound exists predominantly as
6-hydroxybenzothiazol-2(3H)-one (Lactam form).[1][2]

Implication: The "2-hydroxy" group functions chemically as a cyclic carbamate (urea-like),
while the "6-hydroxy" group behaves as a classic phenol.[1]

CAS Number: 80567-65-3 (and related derivatives).[1][2]

Molecular Weight: 167.19 g/mol .[1][2]

XLogP3: ~1.4 (Moderate lipophilicity).[1][2]

Tautomeric Equilibrium Diagram
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The following diagram illustrates the shift from the theoretical "di-hydroxy" form to the stable
"one" form, which dictates solubility behavior.
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Caption: The equilibrium heavily favors the benzothiazolinone (lactam) structure, affecting pKa
and hydrogen bonding capacity.

Solubility Profile
A. Solubility in DMSO (Dimethyl Sulfoxide)

DMSO is the primary solvent of choice for preparing stock solutions of 2,6-
dihydroxybenzothiazole.[1][2] The polar aprotic nature of DMSO disrupts the intermolecular
hydrogen bonding of the crystal lattice effectively.

Parameter Value | Characteristic Notes

High solubility due to
Solubility Limit > 50 mM (approx. > 8 mg/mL) disruption of amide-like H-
bonds.[1][2]

Phenolic oxidation is possible;

Stability High (Weeks at -20°C) ) )
store in amber vials.[1][2]
DMSO absorbs water; water
o uptake can cause precipitation
Hygroscopicity Moderate

of the compound over time.[1]

[2]

B. Solubility in Water & Aqueous Buffers
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The compound exhibits poor solubility in neutral water due to the hydrophobic benzothiazole
core and the strong crystal lattice energy of the lactam form.[2] Solubility is strictly pH-
dependent.[1][2]

Medium Solubility Estimate Mechanism

Neutral form dominates.[1][2]
Water (pH 7.0) Low (< 0.1 mg/mL) Hydrophobic effect limits

solvation.[1][2]

Protonation of any trace
Acidic (pH < 4) Very Low anions; maximum insolubility.

[1]2]

Deprotonation of the 6-OH
Basic (pH > 10) High (> 1 mg/mL) (Phenol, pKa ~9.[1]5) and N-H
(pKa ~11).[1][2]

Experimental Protocols
Protocol A: Preparation of 50 mM Stock Solution

Objective: Create a stable, high-concentration stock for downstream dilution.

Weighing: Accurately weigh 8.36 mg of 2,6-dihydroxybenzothiazole.

e Solvation: Add 1.0 mL of anhydrous DMSO (Grade: ACS Spectrophotometric or Cell Culture
Grade).

o Why Anhydrous? Water contamination in DMSO lowers the solubility limit and can
accelerate degradation.[1][2]

» Dissolution: Vortex vigorously for 30-60 seconds. If solid remains, sonicate in a water bath at
37°C for 5 minutes.

o Visual Check: Solution should be clear and colorless to pale yellow.[1][2]

o Storage: Aliquot into amber glass vials (to prevent photolysis of the phenol group) and store
at -20°C.
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Protocol B: Aqueous Dilution (The "Self-Validating"
Method)

Objective: Dilute the DMSO stock into aqueous buffer without inducing "crash-out”
(precipitation).[1][2]

The Challenge: Direct addition of high-concentration DMSO stock to water often causes
immediate local precipitation because the solvent power drops faster than the compound can

disperse.

Step-by-Step Workflow:

50 mM DMSO Stock

1:10 Dilution
Slow addition + Vortex)

Intermediate Dilution
(10x Conc. in 10-20% DMSO)

1:10 Dilution
Dropwise to vortexing buffer)

Final Assay Buffer
(1x Conc., <1% DMSO)

Check for Precipitation
(Turbidity/Tyndall Effect)

\

\\
Clear "\ Cloudy
\
4

Proceed to Assay Sonicate / Reduce Conc.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxybenzothiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Two-step dilution strategy minimizes local concentration shock, preventing amorphous
precipitation.

e Prepare Intermediate: Dilute the 50 mM stock 1:10 into pure DMSO or a 50% DMSO/Water
mix to create a 5 mM working solution.[1][2] This reduces viscosity differences.[1][2]

 Final Dilution: Add the working solution dropwise to the final buffer (PBS, HEPES) while
vortexing the buffer.

» Validation: Shine a laser pointer (or bright light) through the tube.[1][2] If a beam path is
visible (Tyndall effect), micro-precipitation has occurred.[1][2] Sonicate or filter (0.22 um) if
necessary, but be aware filtration reduces concentration.[1][2]

Critical Troubleshooting & Causality
pH Sensitivity (The pKa Factor)

The 6-hydroxyl group acts as a phenol.[1][2]

e Mechanism: At pH < 9, the molecule is protonated (neutral).[1] At pH > 10, it becomes a
phenolate anion, drastically increasing water solubility.

» Action: If the compound precipitates in PBS (pH 7.4), consider raising the pH to 8.0 or 8.5 if
your assay tolerates it. This ionizes a fraction of the population, stabilizing the solution.

DMSO "Freeze" Artifacts

DMSO freezes at 19°C.[1][2]

e |Issue: If stored in a fridge (4°C), the stock will freeze. Thawing repeatedly can cause
moisture condensation inside the vial.[1][2]

o Action: Thaw completely at room temperature and vortex before opening. Do not pipette from
a semi-frozen slurry, as the concentration will be non-homogeneous.

Oxidative Instability
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 Issue: Dihydroxy-aromatics are prone to oxidation to quinones (turning the solution
brown/pink).[1][2]

e Action: Add antioxidants like Ascorbic Acid (1 mM) or DTT to the aqueous buffer if the assay
runs longer than 24 hours.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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